Cas no 112108-86-8 (2-methyl-1H-imidazole-4-carbonitrile)

2-methyl-1H-imidazole-4-carbonitrile structure
112108-86-8 structure
Product Name:2-methyl-1H-imidazole-4-carbonitrile
CAS No:112108-86-8
MF:C5H5N3
MW:107.113300085068
MDL:MFCD12022625
CID:1099181
PubChem ID:14517197
Update Time:2025-04-20

2-methyl-1H-imidazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-1H-Imidazole-5-carbonitrile
    • 4-Cyano-2-methylimidazole
    • 2-methyl-1H-imidazole-4-carbonitrile
    • 2-methyl-4-cyanoimidazole
    • 4-Cyano-2-methyl-1H-imidazole
    • MFCD12022625
    • 112108-86-8
    • 1H-Imidazole-5-carbonitrile, 2-methyl-
    • DTXSID90561211
    • SCHEMBL4339951
    • GSBGWLFUGNVIFB-UHFFFAOYSA-N
    • AKOS006317720
    • DB-083009
    • SY345381
    • MFCD00233364
    • MDL: MFCD12022625
    • Inchi: 1S/C5H5N3/c1-4-7-3-5(2-6)8-4/h3H,1H3,(H,7,8)
    • InChI Key: GSBGWLFUGNVIFB-UHFFFAOYSA-N
    • SMILES: N1C(C#N)=CN=C1C

Computed Properties

  • Exact Mass: 107.04800
  • Monoisotopic Mass: 107.048347172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 52.5Ų

Experimental Properties

  • Density: 1.21±0.1 g/cm3(Predicted)
  • Boiling Point: 384.4±15.0 °C(Predicted)
  • PSA: 52.47000
  • LogP: 0.58978

2-methyl-1H-imidazole-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB287131-1 g
4-Cyano-2-methyl-1H-imidazole, 95%; .
112108-86-8 95%
1 g
€976.50 2023-07-20
Enamine
EN300-345388-1.0g
2-methyl-1H-imidazole-4-carbonitrile
112108-86-8
1.0g
$1216.0 2023-02-22
Enamine
EN300-345388-2.5g
2-methyl-1H-imidazole-4-carbonitrile
112108-86-8
2.5g
$2520.0 2023-09-03
Enamine
EN300-345388-5.0g
2-methyl-1H-imidazole-4-carbonitrile
112108-86-8
5.0g
$3190.0 2023-02-22
Enamine
EN300-345388-10.0g
2-methyl-1H-imidazole-4-carbonitrile
112108-86-8
10.0g
$4013.0 2023-02-22
abcr
AB287131-1g
4-Cyano-2-methyl-1H-imidazole, 95%; .
112108-86-8 95%
1g
€976.50 2025-02-20
Enamine
EN300-345388-1g
2-methyl-1H-imidazole-4-carbonitrile
112108-86-8
1g
$1216.0 2023-09-03
Enamine
EN300-345388-5g
2-methyl-1H-imidazole-4-carbonitrile
112108-86-8
5g
$3190.0 2023-09-03
Enamine
EN300-345388-10g
2-methyl-1H-imidazole-4-carbonitrile
112108-86-8
10g
$4013.0 2023-09-03
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd